Cas no 1419101-03-3 (benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 1419101-03-3
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• MDL: MFCD23106441
• CID: 3042452
• PubChem ID: 72207764
• Update Time: 2025-06-08

benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-fluoro-5,6-dihydropyridine-1(2H)-carboxylate
• 1-Cbz-3-fluoro-3,6-dihydro-2H-pyridine
• benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate
• SB21987
• FCH3050870
• PB35803
• AK171955
• benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-
• 1-Cbz-3-fluoro-3,6-dihydro-2H-pyridine, AldrichCPR
• Benzyl 3-fluoro-3,6-dihydro-2H-pyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 3-fluoro-3,6-dihydro-, phenylmethyl ester
• AS-34971
• SY098086
• 1-Cbz-3-fluoro-1,2,3,6-tetrahydropyridine
• AKOS025291359
• Benzyl5-fluoro-5,6-dihydropyridine-1(2H)-carboxylate
• CS-0049839
• 1419101-03-3
• MFCD23106441

• MDL： MFCD23106441
• Inchi： 1S/C13H14FNO2/c14-12-7-4-8-15(9-12)13(16)17-10-11-5-2-1-3-6-11/h1-7,12H,8-10H2
• InChI Key： WERNXLLMQDGBRF-UHFFFAOYSA-N
• SMILES： FC1C=CCN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 1419101-03-3)

Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the chemical abstracts service number CAS No. 1419101-03-3, belongs to the tetrahydropyridine class, which is well-known for its role in various bioactive molecules. The presence of a fluoro substituent at the 3-position and the ester functionality at the 1-position adds to its complexity and potential therapeutic applications.

The structure of Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate features a saturated six-membered ring with nitrogen, making it a valuable scaffold for drug design. The fluoro atom introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This feature is particularly important in medicinal chemistry, as fluorine substitution often enhances metabolic stability and binding interactions with biological targets.

Recent advancements in drug discovery have highlighted the significance of tetrahydropyridine derivatives in developing novel therapeutics. The benzyl ester group in Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate not only contributes to the molecule's solubility but also serves as a handle for further chemical modifications. This flexibility makes it an attractive intermediate in synthetic chemistry and a potential building block for more complex drug candidates.

One of the most compelling aspects of this compound is its potential role in neurological disorders. Tetrahydropyridine derivatives have been extensively studied for their effects on neurotransmitter systems, particularly in the context of dopamine receptor modulation. The fluorinated derivative may exhibit enhanced selectivity and potency due to the electronic influence of the fluorine atom. This has led to interest in exploring its applications in conditions such as Parkinson's disease and other neurodegenerative disorders where dopamine dysregulation is a key pathological feature.

In addition to its neurological potential, Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate has shown promise in antiviral and anticancer research. The unique structural motif allows for interactions with various biological targets, making it a versatile scaffold for drug development. Recent studies have demonstrated that modifications within this class of compounds can lead to novel inhibitors of viral proteases and kinases. The fluoro substituent, in particular, has been shown to improve pharmacokinetic properties by enhancing lipophilicity and reducing metabolic degradation.

The synthesis of Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic addition reactions followed by cyclization and esterification processes. The introduction of the fluoro group often requires specialized reagents or catalytic systems to achieve high yields and selectivity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

From a regulatory perspective, compounds like Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate must undergo rigorous testing to ensure safety and efficacy before they can be considered for therapeutic use. This involves comprehensive pharmacokinetic studies, toxicity assessments, and interaction analyses with relevant biological targets. The fluorinated nature of the molecule may influence its absorption distribution metabolism and excretion (ADME) properties, which are crucial factors in drug development.

The future prospects for Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate are promising given its structural versatility and potential therapeutic applications. Ongoing research is focused on optimizing synthetic routes to improve yield and scalability while exploring new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, Benzyl 3-fluoro-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 1419101-03-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting neurological disorders as well as other diseases. With continued research and development efforts aimed at optimizing its properties and exploring new applications, this compound holds great promise for improving human health outcomes worldwide.